Cas no 698379-26-9 (Ethyl difluoro(3-methylphenyl)acetate)

• Product Name: Ethyl difluoro(3-methylphenyl)acetate
• CAS No: 698379-26-9
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 4716181
• PubChem ID: 62394138
• Update Time: 2025-10-31

Ethyl difluoro(3-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-2-m-tolylacetate
• Ethyl difluoro(3-methylphenyl)acetate
• BSPBLKJZDFLMCO-UHFFFAOYSA-N
• Benzeneacetic acid, alpha,alpha-difluoro-3-methyl-, ethyl ester
• AKOS011681236
• A1-10644
• 698379-26-9
• SCHEMBL2012390
• ethyl 2,2-difluoro-2-(3-methylphenyl)acetate

• Inchi： 1S/C11H12F2O2/c1-3-15-10(14)11(12,13)9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3
• InChI Key： BSPBLKJZDFLMCO-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=CC=C(C)C=1)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.2

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 250.8±35.0 °C at 760 mmHg
• Flash Point: 225.3±29.3 °C

Ethyl difluoro(3-methylphenyl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Ethyl difluoro(3-methylphenyl)acetate

Ethyl difluoro(3-methylphenyl)acetate (CAS No. 698379-26-9): A Comprehensive Overview

Ethyl difluoro(3-methylphenyl)acetate, identified by the chemical compound code CAS No. 698379-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and potential therapeutic developments.

The molecular structure of Ethyl difluoro(3-methylphenyl)acetate consists of a difluoro-substituted phenyl ring attached to an acetate ester group, with an ethyl moiety at the other end. This configuration imparts distinct chemical reactivity and makes it a valuable intermediate in organic synthesis. The presence of fluorine atoms enhances its electronic properties, influencing its interactions with biological targets and making it a promising candidate for drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. Ethyl difluoro(3-methylphenyl)acetate exemplifies this trend, as its fluorine substituents contribute to its pharmacological potential. Researchers have been exploring its applications in developing novel agrochemicals and pharmaceuticals, leveraging its ability to modulate biological pathways effectively.

One of the most compelling aspects of Ethyl difluoro(3-methylphenyl)acetate is its versatility in synthetic chemistry. It serves as a key intermediate in the preparation of more complex molecules, including heterocyclic compounds and bioactive scaffolds. The compound's reactivity allows for further functionalization, enabling chemists to tailor its properties for specific applications. This flexibility has made it a staple in synthetic laboratories focused on drug discovery and material science.

Recent studies have highlighted the potential of Ethyl difluoro(3-methylphenyl)acetate in the development of novel therapeutic agents. Its structural features suggest that it may interact with enzymes and receptors involved in various disease pathways, including inflammation and neurodegeneration. Preliminary research indicates that derivatives of this compound could exhibit significant pharmacological activity, making them attractive candidates for further investigation.

The synthesis of Ethyl difluoro(3-methylphenyl)acetate involves multi-step organic reactions, typically starting from commercially available precursors such as 3-methylphenol and difluoroacetic acid. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. These methods underscore the compound's importance in modern synthetic chemistry and highlight the expertise required to produce it efficiently.

The chemical properties of Ethyl difluoro(3-methylphenyl)acetate also make it a valuable tool for studying molecular interactions at the atomic level. Computational chemistry methods, such as density functional theory (DFT), have been used to model its behavior in various environments. These simulations provide insights into how the compound might interact with biological targets, aiding in the design of more effective drugs.

In conclusion, Ethyl difluoro(3-methylphenyl)acetate (CAS No. 698379-26-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structure, reactivity, and pharmacological promise make it a subject of intense study among chemists and biologists alike. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative treatments and materials.